![molecular formula C15H17N5O5S3 B2595474 N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(morpholinosulfonyl)benzamide CAS No. 868974-28-1](/img/structure/B2595474.png)
N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(morpholinosulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C15H17N5O5S3 and its molecular weight is 443.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
Reactions with Potassium Thiocyanate : The interaction of compounds similar to N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(morpholinosulfonyl)benzamide with potassium thiocyanate can lead to various products depending on the solvent used. This reactivity forms the basis for synthesizing thiadiazine derivatives and exploring novel synthetic pathways in organic chemistry (Weber et al., 1988).
Microwave-Assisted Synthesis : Microwave irradiation has been employed for the efficient and rapid synthesis of thiadiazole-containing compounds, highlighting a modern approach to synthesizing pharmacologically relevant structures. Such methodologies underscore the potential for creating derivatives with enhanced biological activities (Tiwari et al., 2017).
Pharmacological Applications
Anticancer Activity : Schiff bases containing the thiadiazole moiety have shown promising in vitro anticancer activity against various human cancer cell lines. This suggests the potential therapeutic applications of compounds containing thiadiazole and benzamide groups in cancer treatment, underscoring the importance of chemical diversity in drug discovery (Tiwari et al., 2017).
Angiotensin II Receptor Antagonism : Benzimidazole derivatives bearing thiadiazole rings have demonstrated angiotensin II receptor antagonistic activities, indicating their potential use in treating cardiovascular diseases. This showcases the broader pharmacological implications of structurally complex compounds incorporating thiadiazole units (Kohara et al., 1996).
Antimicrobial Properties : New thiadiazole derivatives have been synthesized and evaluated for their antimicrobial activities, with some showing significant efficacy. This highlights the potential of thiadiazole and benzamide-containing compounds in developing new antimicrobial agents (Avagyan et al., 2020).
properties
IUPAC Name |
N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O5S3/c16-12(21)9-26-15-19-18-14(27-15)17-13(22)10-1-3-11(4-2-10)28(23,24)20-5-7-25-8-6-20/h1-4H,5-9H2,(H2,16,21)(H,17,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBRJFBYNHUHEKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(S3)SCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.